Cas no 1506435-51-3 (2-(3-Amino-4-fluorophenyl)-1,3-thiazole-4-carboxylic acid)

2-(3-Amino-4-fluorophenyl)-1,3-thiazole-4-carboxylic acid is a fluorinated thiazole derivative with a carboxylic acid functional group, offering versatile reactivity for pharmaceutical and agrochemical applications. Its structural features, including the amino and fluorine substituents on the phenyl ring, enhance its potential as a building block for bioactive compounds. The thiazole core contributes to stability and electronic properties, while the carboxylic acid group allows for further derivatization via amidation or esterification. This compound is particularly valuable in medicinal chemistry for designing kinase inhibitors or antimicrobial agents due to its balanced polarity and synthetic flexibility. High purity and well-defined characterization ensure reliability in research and development processes.
2-(3-Amino-4-fluorophenyl)-1,3-thiazole-4-carboxylic acid structure
1506435-51-3 structure
Product Name:2-(3-Amino-4-fluorophenyl)-1,3-thiazole-4-carboxylic acid
CAS No:1506435-51-3
MF:C10H7FN2O2S
MW:238.238184213638
CID:5466407
PubChem ID:83295860
Update Time:2025-06-08

2-(3-Amino-4-fluorophenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Z2750723931
    • 2-(3-amino-4-fluorophenyl)-1,3-thiazole-4-carboxylic acid
    • 2-(3-Amino-4-fluorophenyl)-1,3-thiazole-4-carboxylic acid
    • Inchi: 1S/C10H7FN2O2S/c11-6-2-1-5(3-7(6)12)9-13-8(4-16-9)10(14)15/h1-4H,12H2,(H,14,15)
    • InChI Key: UYUIZCUBLOWJCF-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)N=C1C1C=CC(=C(C=1)N)F

Computed Properties

  • Exact Mass: 238.02122681 g/mol
  • Monoisotopic Mass: 238.02122681 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 104
  • Molecular Weight: 238.24

2-(3-Amino-4-fluorophenyl)-1,3-thiazole-4-carboxylic acid Pricemore >>

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